3-methoxy-2-(piperidin-4-yl)pyridine dihydrochloride
Overview
Description
3-methoxy-2-(piperidin-4-yl)pyridine dihydrochloride, or 3M2PPDH, is a small molecule that has been studied for its potential applications in various scientific research fields. It is a derivative of piperidine, a heterocyclic organic compound found in many natural products. 3M2PPDH has been studied for its potential as a drug lead compound, its biochemical and physiological effects, and its use in laboratory experiments.
Mechanism of Action
The exact mechanism of action of 3M2PPDH is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in various biochemical pathways. For example, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the degradation of the neurotransmitter acetylcholine and plays a role in the development of Alzheimer's disease. Additionally, it has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins and is associated with inflammation.
Biochemical and Physiological Effects
3M2PPDH has been shown to have antimicrobial, antifungal, and anti-inflammatory activities. It has also been shown to inhibit the enzyme acetylcholinesterase, which is involved in the degradation of the neurotransmitter acetylcholine and plays a role in the development of Alzheimer's disease. Additionally, it has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins and is associated with inflammation.
Advantages and Limitations for Lab Experiments
The main advantage of using 3M2PPDH in laboratory experiments is its ability to inhibit enzymes involved in various biochemical pathways. This makes it a useful tool for studying the effects of these pathways on various physiological processes. Additionally, 3M2PPDH is relatively easy to synthesize from commercially available piperidine derivatives.
However, there are some limitations to using 3M2PPDH in laboratory experiments. For example, the exact mechanism of action of 3M2PPDH is not yet fully understood, which can make it difficult to interpret the results of experiments. Additionally, the effects of 3M2PPDH on the body are not yet fully understood, so the safety of using 3M2PPDH in laboratory experiments is not yet known.
Future Directions
There are several potential future directions for 3M2PPDH. First, further research is needed to determine the exact mechanism of action of 3M2PPDH and its effects on the body. Additionally, further research is needed to determine the potential therapeutic applications of 3M2PPDH, such as the treatment of various diseases. Finally, further research is needed to develop methods for synthesizing 3M2PPDH more efficiently and cost-effectively.
Synthesis Methods
3M2PPDH can be synthesized from commercially available piperidine derivatives. The synthesis involves two steps, the first of which is the conversion of piperidine to 3-methoxy-2-piperidinone. This can be accomplished using an acid-catalyzed condensation reaction with an aldehyde or ketone. The second step is the conversion of 3-methoxy-2-piperidinone to 3-methoxy-2-(piperidin-4-yl)pyridine dihydrochloride. This can be accomplished using a nucleophilic substitution reaction with an alkyl halide.
Scientific Research Applications
3M2PPDH has been studied for its potential as a drug lead compound. It has been shown to have antimicrobial, antifungal, and anti-inflammatory activities, making it a promising candidate for the treatment of various diseases. Additionally, 3M2PPDH has been studied for its potential as an inhibitor of the enzyme acetylcholinesterase, which is involved in the degradation of the neurotransmitter acetylcholine and plays a role in the development of Alzheimer's disease. 3M2PPDH has also been studied for its potential as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins and is associated with inflammation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methoxy-2-(piperidin-4-yl)pyridine dihydrochloride involves the reaction of 4-piperidone with 3-bromopyridine followed by methylation and salt formation with hydrochloric acid.", "Starting Materials": [ "4-piperidone", "3-bromopyridine", "Methyl iodide", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-piperidone is reacted with 3-bromopyridine in the presence of sodium hydroxide to form 3-bromo-2-(piperidin-4-yl)pyridine.", "Step 2: 3-bromo-2-(piperidin-4-yl)pyridine is then methylated using methyl iodide to form 3-methoxy-2-(piperidin-4-yl)pyridine.", "Step 3: The final step involves the formation of the dihydrochloride salt of 3-methoxy-2-(piperidin-4-yl)pyridine by reacting it with hydrochloric acid." ] } | |
CAS RN |
2368828-89-9 |
Molecular Formula |
C11H18Cl2N2O |
Molecular Weight |
265.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
